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Compound of Interest

Compound Name: Norcyclizine

Cat. No.: B193184

An overview of validated analytical methods for the quantification of Norcyclizine, the primary
metabolite of Cyclizine, in biological matrices is detailed in these application notes. The
protocols provided are intended for researchers and scientists in drug development and clinical
monitoring. The primary techniques covered are High-Performance Liquid Chromatography
(HPLC) with Coulometric Detection and Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS), both offering high sensitivity and selectivity for the analysis of Norcyclizine in
plasma, serum, and urine.

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the validated analytical
methods for Norcyclizine detection.

Table 1: HPLC with Coulometric Detection

Parameter Serum Urine
Limit of Quantitation (LOQ) 1 ng/mL 1 ng/mL
Sample Preparation Solid-Phase Extraction Solid-Phase Extraction

Table 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
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Parameter Human Plasma
Lower Limit of Quantification (LLOQ) 2 ng/mL
Linearity Range 2-200 ng/mL
Correlation Coefficient (r2) >0.996

Intra-day Precision (%RSD) <14%

Inter-day Precision (%RSD) <14%

Accuracy within £8%
Recovery > 87%

Internal Standard Cinnarizine

Experimental Workflows

The general workflow for the analysis of Norcyclizine in biological samples involves sample
preparation, chromatographic separation, detection, and data analysis.
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General workflow for Norcyclizine analysis.

A more detailed workflow for the LC-MS/MS method is provided below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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